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Compound of Interest

Compound Name:
3-(3-Methoxybenzyl)piperidine

Hydrochloride

Cat. No.: B069096 Get Quote

For Immediate Release

SMILES String: COC1=CC=CC(CC2CNCCC2)=C1.Cl

This technical guide serves to consolidate the currently available information on 3-(3-
Methoxybenzyl)piperidine Hydrochloride for researchers, scientists, and drug development

professionals. Despite its availability from various chemical suppliers, a comprehensive public-

domain repository of its biological activity, detailed experimental protocols, and specific

signaling pathway interactions remains elusive. This document provides the foundational

chemical information and outlines the general context of piperidine derivatives in drug

discovery, highlighting the knowledge gaps for this specific molecule.

Physicochemical Data
While specific experimental data for 3-(3-Methoxybenzyl)piperidine Hydrochloride is not

readily available in the public domain, the following table summarizes its basic molecular

properties.
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Property Value Source

Molecular Formula C13H20ClNO N/A

Molecular Weight 241.76 g/mol N/A

Canonical SMILES
COC1=CC=CC(CC2CNCCC2)

=C1.Cl
N/A

InChI Key
YYQAQRNCIJUOLX-

UHFFFAOYSA-N
N/A

Synthesis and General Context
The synthesis of 3-substituted piperidines is a well-established area of organic chemistry.

Typical synthetic routes involve the reduction of corresponding pyridine precursors or through

various cyclization strategies. While a specific, detailed experimental protocol for the synthesis

of 3-(3-Methoxybenzyl)piperidine Hydrochloride is not published in peer-reviewed literature,

a general synthetic approach can be conceptualized.

The logical workflow for a potential synthesis is outlined below. This diagram represents a

generalized pathway and does not reflect a specific published experimental protocol.
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General Synthetic Workflow

Starting Materials

Intermediate Synthesis

Piperidine Ring Formation

Final Product

3-Bromopyridine

Grignard Reagent Formation

3-Methoxybenzaldehyde

Grignard Reaction

3-(3-Methoxybenzyl)pyridine

Catalytic Hydrogenation
(e.g., H2, PtO2)

3-(3-Methoxybenzyl)piperidine

Salt Formation
(with HCl)

3-(3-Methoxybenzyl)piperidine HCl

Click to download full resolution via product page

Caption: A potential synthetic pathway for 3-(3-Methoxybenzyl)piperidine Hydrochloride.
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Biological Activity and Signaling Pathways: A
Knowledge Gap
A thorough search of scientific literature and databases reveals a significant lack of specific

biological data for 3-(3-Methoxybenzyl)piperidine Hydrochloride. While the broader class of

piperidine derivatives is known to interact with a wide range of biological targets, including but

not limited to G-protein coupled receptors (GPCRs), ion channels, and enzymes, no such data

has been published for this particular molecule.

Therefore, it is not possible to provide a summary of quantitative data, detailed experimental

protocols for biological assays, or diagrams of signaling pathways in which 3-(3-
Methoxybenzyl)piperidine Hydrochloride is involved.

Future Directions
The absence of public data on the biological effects of 3-(3-Methoxybenzyl)piperidine
Hydrochloride presents an opportunity for novel research. Future studies could involve:

High-Throughput Screening: To identify potential biological targets.

In vitro and in vivo assays: To characterize its pharmacological profile, including efficacy,

potency, and toxicity.

Mechanism of Action Studies: To elucidate the specific signaling pathways it may modulate.

This technical guide underscores the current state of knowledge regarding 3-(3-
Methoxybenzyl)piperidine Hydrochloride. While its chemical identity is established, its

biological role remains to be discovered, making it a compound of interest for exploratory

research in drug discovery and chemical biology.

To cite this document: BenchChem. [The Enigmatic Profile of 3-(3-Methoxybenzyl)piperidine
Hydrochloride: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069096#smiles-string-for-3-3-methoxybenzyl-
piperidine-hydrochloride]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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